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Compound of Interest

Compound Name:
2-[(4-

Methoxyphenoxy)methyl]oxirane

Cat. No.: B1346572 Get Quote

An In-depth Technical Guide to 2-[(4-Methoxyphenoxy)methyl]oxirane

Introduction
2-[(4-Methoxyphenoxy)methyl]oxirane, also commonly known by synonyms such as Glycidyl

4-Methoxyphenyl Ether and 1-(4-Methoxyphenoxy)-2,3-epoxypropane, is a bifunctional organic

compound of significant interest in synthetic and medicinal chemistry.[1] Its molecular

architecture is characterized by a reactive oxirane (epoxide) ring tethered to a 4-methoxyphenyl

ether moiety via a methylene bridge. This unique combination of a strained, electrophilic three-

membered ring and a functionalized aromatic system makes it a versatile intermediate for the

synthesis of a wide array of more complex molecules, including active pharmaceutical

ingredients (APIs) and specialized epoxy resins.[2][3] The high reactivity of the epoxide ring

allows for facile, stereospecific ring-opening reactions, providing a strategic entry point for

introducing diverse functional groups, a cornerstone of modern drug discovery and materials

science.[4]

Physicochemical Properties
The fundamental physical and chemical characteristics of 2-[(4-
Methoxyphenoxy)methyl]oxirane define its behavior, handling requirements, and suitability

for various applications. These properties are summarized below.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O₃ [5][6]

Molecular Weight 180.20 g/mol [5][6]

CAS Number 2211-94-1 [6][7]

Appearance
White to light yellow powder or

solid
[6]

Melting Point 45-48 °C (lit.) [2][6]

Boiling Point 88-90 °C @ 0.05 Torr [8]

InChI Key
AVWGFHZLPMLKBL-

UHFFFAOYSA-N
[6][9]

SMILES COc1ccc(OCC2CO2)cc1 [5][6]

At standard temperature and pressure, the compound exists as a low-melting solid. Its solubility

is generally poor in water but high in common organic solvents such as alcohols, ethers, and

chlorinated hydrocarbons, which is typical for a molecule with both polar (ether, epoxide) and

nonpolar (aromatic ring) character.

Chemical Reactivity and Mechanistic Insights
The chemical behavior of 2-[(4-Methoxyphenoxy)methyl]oxirane is dominated by the high

ring strain of the epoxide moiety. This inherent strain makes the carbon atoms of the ring highly

electrophilic and susceptible to nucleophilic attack, leading to a ring-opening reaction. This

process is the cornerstone of its utility as a synthetic intermediate.

Nucleophilic Ring-Opening
The epoxide ring can be opened by a wide variety of nucleophiles, including amines, alcohols,

thiols, and water. The reaction can proceed under either basic or acidic conditions, with distinct

regioselectivity.

Base-Catalyzed Opening: In the presence of a strong, non-hindered base, the nucleophile

attacks the less sterically hindered terminal carbon of the epoxide (an SN2-type
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mechanism). This pathway is highly predictable and is often preferred for synthetic

applications requiring precise regiocontrol.

Acid-Catalyzed Opening: Under acidic conditions, the epoxide oxygen is first protonated,

creating a better leaving group. The nucleophile then attacks the more substituted carbon

atom, which can better stabilize the partial positive charge that develops in the transition

state.

Due to this reactivity, the compound is incompatible with strong acids, bases, and oxidizing

agents, which can catalyze polymerization or decomposition, potentially in an exothermic

manner.[10]

The oxirane ring is a valuable pharmacophore in drug discovery. Its ability to act as an

alkylating agent allows it to form covalent bonds with nucleophilic residues (e.g., cysteine,

serine, lysine) in the active sites of enzymes, leading to irreversible inhibition.[3] This

mechanism is exploited in the design of targeted covalent inhibitors. Furthermore, the epoxide

functional group is a key intermediate in the synthesis of numerous approved pharmaceuticals.

[4]

Standard Synthetic Protocol
The most common and industrially viable method for synthesizing 2-[(4-
Methoxyphenoxy)methyl]oxirane is through the Williamson ether synthesis, reacting 4-

methoxyphenol with epichlorohydrin in the presence of a base.

Step-by-Step Methodology
Deprotonation: 4-Methoxyphenol is dissolved in a suitable solvent, and a stoichiometric

amount of a strong base, such as sodium hydroxide, is added to deprotonate the phenolic

hydroxyl group, forming the more nucleophilic sodium 4-methoxyphenoxide.

Nucleophilic Substitution: Epichlorohydrin is added to the reaction mixture. The phenoxide

ion acts as a nucleophile, attacking the primary carbon of epichlorohydrin and displacing the

chloride ion.

Intramolecular Cyclization (Dehydrohalogenation): The resulting intermediate undergoes an

intramolecular SN2 reaction, where the newly formed alkoxide attacks the carbon bearing
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the chlorine, displacing it to form the stable oxirane ring. This step is often facilitated by the

base present in the reaction mixture.

Workup and Purification: The reaction is quenched, and the product is extracted into an

organic solvent. The crude product is then purified, typically by vacuum distillation or

recrystallization, to yield the final compound.

Reactants
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Caption: Synthetic workflow for 2-[(4-Methoxyphenoxy)methyl]oxirane.

Applications in Drug Development and Materials
Science
The dual functionality of 2-[(4-Methoxyphenoxy)methyl]oxirane makes it a valuable building

block.

Pharmaceutical Intermediates: The epoxide handle is a key site for modification. Ring-

opening with amine nucleophiles is a common strategy for building beta-amino alcohol

scaffolds, which are prevalent in many classes of drugs, including beta-blockers. The

methoxyphenyl group itself is a common structural motif in pharmaceuticals, contributing to
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receptor binding and influencing pharmacokinetic properties. The related oxetane ring

system has also seen increasing use in drug discovery to improve properties like solubility

and metabolic stability.[11][12]

Epoxy Resins and Polymers: This molecule can serve as a monomer or a cross-linking agent

in polymerization reactions. The ring-opening of the epoxide can be initiated to form long

polymer chains, creating epoxy resins. The presence of the 4-methoxyphenyl group can

impart specific properties to the final material, such as thermal stability, refractive index, and

adhesion. 4-Methoxyphenol, a precursor, is itself used as a polymerization inhibitor and

stabilizer.

Safety, Handling, and Storage
As a reactive epoxide, 2-[(4-Methoxyphenoxy)methyl]oxirane requires careful handling to

minimize risk. It is classified as a substance that causes skin and serious eye irritation, and it is

suspected of causing genetic defects.[1][7][13]

Recommended Handling Protocol
Engineering Controls: All manipulations should be performed in a well-ventilated chemical

fume hood to avoid inhalation of dust or vapors.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[6][7]

Dispensing: Handle as a solid in a contained manner to prevent dust generation. Avoid

creating dust clouds.

Incompatibilities: Keep away from strong acids, bases, oxidizing agents, and sources of

ignition.[10]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed, light-resistant

container.[10] Refrigerated storage is often recommended to ensure long-term stability.[7]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated clothing should be removed and washed before reuse.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.tcichemicals.com/HK/en/p/M3638
https://www.tcichemicals.com/HK/en/p/M3638
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5187087.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181525/
https://www.mdpi.com/2073-4344/10/10/1117
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JY25P7XTV5
https://www.sigmaaldrich.com/HK/zh/product/aldrich/148067
https://www.combi-blocks.com/msds/QF-3802.pdf
https://www.echemi.com/produce/pr2303071802-2-2-methoxyphenoxymethyloxirane.html
https://www.bocsci.com/oxirane-2-4-methoxyphenoxy-methyl-2r-cas-71031-04-4-item-41979.html
https://wap.guidechem.com/encyclopedia/2-2-methoxyphenoxy-methyl-oxir-dic10062.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12045526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12045526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10544023/
https://www.echemi.com/sds/23-epoxypropyl-4-methoxyphenylether-pid_Seven14834.html
https://aksci.com/sds/O259_SDS.pdf
https://www.benchchem.com/product/b1346572#physical-and-chemical-properties-of-2-4-methoxyphenoxy-methyl-oxirane
https://www.benchchem.com/product/b1346572#physical-and-chemical-properties-of-2-4-methoxyphenoxy-methyl-oxirane
https://www.benchchem.com/product/b1346572#physical-and-chemical-properties-of-2-4-methoxyphenoxy-methyl-oxirane
https://www.benchchem.com/product/b1346572#physical-and-chemical-properties-of-2-4-methoxyphenoxy-methyl-oxirane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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